Cas no 2229093-07-4 (1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 2229093-07-4
• MF: C₁₀H₈F₇N
• MW: 275.166047096252
• CID: 6338254
• PubChem ID: 165711185
• Update Time: 2025-10-24

1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine
• 2229093-07-4
• EN300-1959664
• 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C10H8F7N/c11-7-2-5(3-8(18)10(15,16)17)1-6(4-7)9(12,13)14/h1-2,4,8H,3,18H2
• InChI Key： SBLSNKGRWDOWLQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=C(C(F)(F)F)C=1)F)N)(F)F

Computed Properties

• Exact Mass: 275.05449639g/mol
• Monoisotopic Mass: 275.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2229093-07-4)

The compound 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2229093-07-4) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring multiple trifluoromethyl and fluoro groups, contributes to its high reactivity and selectivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical in drug design. The 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine exemplifies this trend, as its fluorine-rich backbone aligns with modern medicinal chemistry strategies. This compound is particularly relevant in the context of targeted drug delivery and precision agriculture, where its properties can be leveraged to improve efficacy and reduce environmental impact.

From a synthetic perspective, the CAS No. 2229093-07-4 compound offers versatility. Its amine functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is especially valuable in the search for new enzyme inhibitors or receptor modulators, topics frequently searched by researchers in online databases. The compound’s stability under various conditions also makes it suitable for scalable production, addressing the growing need for cost-effective synthetic routes in industrial settings.

Environmental and safety considerations are paramount in today’s chemical industry. The 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine has been studied for its biodegradability and low toxicity profile, aligning with the global push toward green chemistry. This aspect resonates with users searching for sustainable chemical alternatives or eco-friendly intermediates, further highlighting the compound’s relevance in contemporary research.

In summary, 1,1,1-Trifluoro-3-[3-fluoro-5-(trifluoromethyl)phenyl]propan-2-amine (CAS No. 2229093-07-4) represents a promising candidate for advancing both pharmaceutical and agrochemical innovations. Its structural features, combined with its synthetic flexibility and environmental compatibility, position it as a key player in the future of fluorine chemistry. As interest in tailored molecular designs grows, this compound is likely to remain a focal point for researchers and industry leaders alike.